Cas no 130749-76-7 (Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-)

• Product Name: Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-
• CAS No: 130749-76-7
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 102489
• PubChem ID: 14666656
• Update Time: 2025-04-18

Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-
• Acetamide, N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-
• 130749-76-7
• N-(3-acetyl-5-oxo-4H-imidazol-2-yl)acetamide

• Inchi： 1S/C7H9N3O3/c1-4(11)8-7-9-6(13)3-10(7)5(2)12/h3H2,1-2H3,(H,8,9,11,13)
• InChI Key： ZEJIBYLBEXEYJA-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)C(NC(C)=O)=N1

Computed Properties

• Exact Mass: 183.06447
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.84